Cas no 18853-40-2 (2,5-Thiophenedicarbonitrile)

• Product Name: 2,5-Thiophenedicarbonitrile
• CAS No: 18853-40-2
• MF: C₆H₂N₂S
• MW: 134.158479213715
• MDL: MFCD22987914
• CID: 221349
• PubChem ID: 140436
• Update Time: 2025-09-19

2,5-Thiophenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarbonitrile
• 2,5-Dicyanothiophen
• 2,5-Dicyanothiophene
• AC1L3GYC
• AG-E-37341
• CTK0I2414
• SureCN996528
• Thiophen-2,5-dicarbonitril
• thiophene-2,5-dicarboxylic acid nitrile
• Thiophene-2,5-dicarbonitrile
• AKOS022633469
• 18853-40-2
• YSZC249
• CS-0105618
• SCHEMBL996528
• 2,5-THIOPHENEDINITRILE
• DTXSID80172214
• CHEMBL2229529
• MFCD22987914
• AMY23394
• SY316558
• AS-58965
• DB-111755

• MDL： MFCD22987914
• Inchi： 1S/C6H2N2S/c7-3-5-1-2-6(4-8)9-5/h1-2H
• InChI Key： MYINLNBRJVGINA-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C#N

Computed Properties

• Exact Mass: 133.99396
• Monoisotopic Mass: 133.993869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 249.5±20.0 °C at 760 mmHg
• Flash Point: 104.7±21.8 °C
• Refractive Index: 1.596
• PSA: 47.58
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,5-Thiophenedicarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes